Cas no 178436-68-5 (1-Benzopyrylium,3,5,6,7-tetrahydroxy-2-(3,4,5-trihydroxyphenyl)-, chloride (9CI))
178436-68-5 structure
Product Name:1-Benzopyrylium,3,5,6,7-tetrahydroxy-2-(3,4,5-trihydroxyphenyl)-, chloride (9CI)
CAS No:178436-68-5
MF:C15H11ClO8
MW:354.696044206619
CID:112882
PubChem ID:131875147
Update Time:2025-04-18
1-Benzopyrylium,3,5,6,7-tetrahydroxy-2-(3,4,5-trihydroxyphenyl)-, chloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzopyrylium,3,5,6,7-tetrahydroxy-2-(3,4,5-trihydroxyphenyl)-, chloride (9CI)
- 6-HYDROXYDELPHINIDIN
- 6-Hydroxydelphinidin chloride
- 178436-68-5
-
- Inchi: 1S/C15H10O8.ClH/c16-7-1-5(2-8(17)13(7)21)15-10(19)3-6-11(23-15)4-9(18)14(22)12(6)20;/h1-4H,(H6-,16,17,18,19,20,21,22);1H
- InChI Key: PYSCZYSGHGBKKF-UHFFFAOYSA-N
- SMILES: [Cl-].[O+]1C(=C(C=C2C(=C(C(=CC=12)O)O)O)O)C1C=C(C(=C(C=1)O)O)O
Computed Properties
- Exact Mass: 342.9281
- Monoisotopic Mass: 354.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 408
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 143Ų
Experimental Properties
- PSA: 150.6
1-Benzopyrylium,3,5,6,7-tetrahydroxy-2-(3,4,5-trihydroxyphenyl)-, chloride (9CI) Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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